Cas no 1874-39-1 (2-(3-methylphenyl)-5-phenyl-1,3,4-oxadiazole)

2-(3-methylphenyl)-5-phenyl-1,3,4-oxadiazole structure
1874-39-1 structure
Product Name:2-(3-methylphenyl)-5-phenyl-1,3,4-oxadiazole
CAS No:1874-39-1
MF:C15H12N2O
MW:236.268583297729
CID:907449
PubChem ID:259998
Update Time:2025-04-19

2-(3-methylphenyl)-5-phenyl-1,3,4-oxadiazole Chemical and Physical Properties

Names and Identifiers

    • 2-(3-methylphenyl)-5-phenyl-1,3,4-oxadiazole
    • 2-(3-Methyl-phenyl)-5-phenyl-1,3,4-oxadiazol
    • 2-(Phenyl)-5-(m-tolyl)-1,3,4-oxadiazol
    • 2-Phenyl-5-(m-tolyl)-1,3,4-oxadiazol
    • 2-phenyl-5-m-tolyl-[1,3,4]oxadiazole
    • AC1Q4XE8
    • CTK4D9534
    • HMS1673N15
    • HMS2301K08
    • NSC90808
    • Phenyl-m-tolyl-[1,3,4]oxadiazol
    • phenyl-m-tolyl-[1,3,4]oxadiazole
    • 2-Phenyl-5-(m-tolyl)-1,3,4-oxadiazole
    • CCG-103765
    • Cambridge id 6057894
    • DTXSID20293578
    • 1874-39-1
    • NSC 90808
    • NSC-90808
    • CHEMBL1304008
    • MLS000109729
    • SR-01000397182
    • SR-01000397182-1
    • SMR000105668
    • STK728265
    • AKOS000656184
    • Inchi: 1S/C15H12N2O/c1-11-6-5-9-13(10-11)15-17-16-14(18-15)12-7-3-2-4-8-12/h2-10H,1H3
    • InChI Key: CTNBTTIMTWNDOW-UHFFFAOYSA-N
    • SMILES: O1C(C2C=CC=CC=2)=NN=C1C1=CC=CC(C)=C1

Computed Properties

  • Exact Mass: 236.09506
  • Monoisotopic Mass: 236.095
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 2
  • Complexity: 265
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.4
  • Topological Polar Surface Area: 38.9Ų

Experimental Properties

  • Density: 1.149
  • Boiling Point: 400.1°C at 760 mmHg
  • Flash Point: 194.1°C
  • Refractive Index: 1.583
  • PSA: 38.92
  • LogP: 3.71200

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